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Compound of Interest

Compound Name: Dimethyl hexadecanedioate

Cat. No.: B102918

An In-depth Technical Guide to Dimethyl Hexadecanedioate

Introduction

Dimethyl hexadecanedioate, also known as dimethyl thapsate, is the dimethyl ester of
hexadecanedioic acid. Its chemical structure consists of a 16-carbon linear aliphatic chain with
methyl ester groups at both ends.[1] This structure imparts both hydrophobic (from the long
hydrocarbon chain) and hydrophilic (from the polar ester groups) characteristics to the
molecule.[1] It is utilized in various industrial applications, including as a plasticizer in polymer
formulations to enhance flexibility and durability, and as an ingredient in synthetic paints,
resins, and coatings.[1][2] In the pharmaceutical industry, it can also be found in certain
medicines and skincare products.[2]

Physical Properties

Dimethyl hexadecanedioate is typically a white to pale yellow crystalline powder or liquid,
depending on the ambient temperature, and possesses a mild odor.[1] A summary of its key
physical properties is presented in the table below.
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Property Value Reference(s)
Molecular Formula C18H3404 [1103114]
Molecular Weight 314.46 g/mol [311415][6]
White to pale yellow crystalline
Appearance o (11121171
powder or liquid
] ] 53 °C (with a reported range of
Melting Point [2][6]
40-55 °C)
N ] 351.3 °C at 760 mmHg; 172 °C
Boiling Point [1][6]
at 1 mmHg
Approximately 0.945 g/cm3
Density PproXimatey 512 9 2]
(predicted)
Insoluble in water; soluble in
Solubility organic solvents such as [2][8]
alcohols, ethers, and ketones.
Flash Point 157.5°C [1][6]

Chemical Properties

The chemical behavior of dimethyl hexadecanedioate is primarily dictated by the ester

functional groups.[1]
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Property Description Reference(s)

The compound is relatively
stable under standard

Stability conditions but can decompose  [2][8]
at high temperatures or upon

exposure to light.

As a diester, it can undergo

hydrolysis under acidic or

basic conditions to yield

hexadecanedioic acid and

methanol. It is also susceptible
Reactivity to transesterification reactions.  [1]

The long hydrocarbon chain

can introduce steric hindrance,

which may affect its reaction

kinetics compared to shorter-

chain diesters.

Synthesis and Reactions

The most common method for synthesizing dimethyl hexadecanedioate is through the
esterification of hexadecanedioic acid with methanol, typically in the presence of an acid
catalyst and heat.[1]

General Synthesis Workflow
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A diagram illustrating the general workflow for the synthesis of Dimethyl Hexadecanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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